4-Amino-2-(2-methylphenyl)butan-2-ol
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Overview
Description
Preparation Methods
The synthesis of 4-Amino-2-(2-methylphenyl)butan-2-ol involves several steps. One common method is the reaction of 2-methylphenylacetonitrile with a Grignard reagent, followed by hydrolysis and reduction . The reaction conditions typically involve the use of solvents like ether and catalysts such as magnesium . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .
Chemical Reactions Analysis
4-Amino-2-(2-methylphenyl)butan-2-ol undergoes various chemical reactions, including:
Scientific Research Applications
4-Amino-2-(2-methylphenyl)butan-2-ol has several applications in scientific research:
Mechanism of Action
The mechanism of action of 4-Amino-2-(2-methylphenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor or modulator, affecting biochemical processes within cells . The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
4-Amino-2-(2-methylphenyl)butan-2-ol can be compared with other similar compounds such as:
2-(4-methylphenyl)butan-2-ol: This compound has a similar structure but differs in the position of the methyl group.
4-Amino-2-methylbutan-2-ol: This compound lacks the phenyl group, making it less complex.
2-Amino-4-methylphenol: This compound has a different functional group arrangement and is used in different applications.
The uniqueness of this compound lies in its specific structure, which allows for unique interactions and applications in various fields .
Properties
Molecular Formula |
C11H17NO |
---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
4-amino-2-(2-methylphenyl)butan-2-ol |
InChI |
InChI=1S/C11H17NO/c1-9-5-3-4-6-10(9)11(2,13)7-8-12/h3-6,13H,7-8,12H2,1-2H3 |
InChI Key |
SDETYFICRFIPLS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C(C)(CCN)O |
Origin of Product |
United States |
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